molecular formula C8H21NOSi B8791466 N-(Methoxymethyl)-N-[(trimethylsilyl)methyl]ethanamine

N-(Methoxymethyl)-N-[(trimethylsilyl)methyl]ethanamine

Cat. No.: B8791466
M. Wt: 175.34 g/mol
InChI Key: UENHYILPGMHXTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(Methoxymethyl)-N-[(trimethylsilyl)methyl]ethanamine is a useful research compound. Its molecular formula is C8H21NOSi and its molecular weight is 175.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H21NOSi

Molecular Weight

175.34 g/mol

IUPAC Name

N-(methoxymethyl)-N-(trimethylsilylmethyl)ethanamine

InChI

InChI=1S/C8H21NOSi/c1-6-9(7-10-2)8-11(3,4)5/h6-8H2,1-5H3

InChI Key

UENHYILPGMHXTQ-UHFFFAOYSA-N

Canonical SMILES

CCN(COC)C[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

18.0 g (0.13 mol) of potassium carbonate, 121.8 g (3.80 mol) of methanol and 60.0 g (2.00 mol) of paraformaldehyde are initially charged and cooled to −5° C. At this temperature, within 30 min, 262.6 g (2.00 mol) of ethyltrimethylsilanylmethylamine are metered in. The biphasic reaction mixture is stirred at −5° C. for a further 1 h and then warmed to room temperature within 20 min. Within 1 min, 382 g of pentane are metered in. The biphasic reaction mixture is separated and the upper, organic phase is dried azeotropically for 2 h. The organic phase is concentrated and then fractionally distilled. Yield 228.5 g (71%) of a colorless liquid.
Quantity
18 g
Type
reactant
Reaction Step One
Quantity
121.8 g
Type
reactant
Reaction Step One
Quantity
60 g
Type
reactant
Reaction Step One
Quantity
262.6 g
Type
reactant
Reaction Step Two
Quantity
382 g
Type
solvent
Reaction Step Three

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